9-chloro-2,3-dimethyl-6H-indolo[2,3-b]quinoxaline

• Molecular Formula: C16H12ClN3
• Molecular Weight: 281.74 g/mol
• IUPAC Name: 9-chloro-2,3-dimethyl-6H-indolo[3,2-b]quinoxaline
• InChI: InChI=1S/C16H12ClN3/c1-8-5-13-14(6-9(8)2)20-16-15(18-13)11-7-10(17)3-4-12(11)19-16/h3-7H,1-2H3,(H,19,20)
• InChI Key: HOEIYQWCODQPNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C3C(=N2)C4=C(N3)C=CC(=C4)Cl

Description

9-Chloro-2,3-dimethyl-6H-indolo[2,3-b]quinoxaline (CAS 49764-31-0) is a quinoxaline derivative of significant interest in pharmacological research, particularly for its demonstrated immunomodulatory and anti-arthritic properties. This compound serves as the core chemical structure for the synthetic analog known as Rob 803 . Preclinical studies have shown that subcutaneous administration of Rob 803 can significantly suppress arthritis severity and delay disease onset in a collagen-induced arthritis model, a common experimental model for rheumatoid arthritis . The anti-arthritic effects are likely mediated through the compound's ability to inhibit T cell proliferation, a critical mechanism in the pathogenic immune response . Furthermore, at higher concentrations, it also inhibits the generation of nitric oxide in macrophages, indicating a multi-faceted suppressive action on key pathogenic immune pathways . The indolo[2,3-b]quinoxaline scaffold is recognized for its planar structure, which allows it to intercalate with DNA, a property associated with various biological activities such as cytotoxicity and antiviral effects in related derivatives . Researchers value this compound as a promising candidate for investigating novel anti-rheumatic treatments and for exploring the mechanisms of immune-mediated inflammatory diseases. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Comparison with Similar Compounds

Electronic and Photochemical Properties

The electronic properties of indolo[2,3-b]quinoxalines are critical for material science applications. Substituents significantly alter HOMO/LUMO energy levels and band gaps:

• 6-(4-Methoxyphenyl)-6H-indolo[2,3-b]quinoxaline (11e): Exhibits the highest HOMO energy (-5.1 eV) and lowest band gap (2.3 eV) among derivatives, making it suitable for optoelectronic devices .
• 9-Chloro-2,3-dimethyl Derivative : The electron-withdrawing Cl group likely lowers HOMO energy compared to methoxy-substituted analogs, though experimental data is pending .

Anticancer Activity:

• IDQ Derivatives (e.g., IDQ-5, IDQ-10) : Exhibit IC50 values <10 µM against HL-60 leukemia cells due to DNA intercalation. Methyl and ethyl groups enhance cytotoxicity by improving lipophilicity .
• 9-Chloro-2,3-dimethyl Derivative : The chloro group may enhance DNA binding affinity, while methyl groups improve metabolic stability. Direct comparisons with IDQ derivatives are needed .

Antiviral Activity:

• B-220 (6-substituted derivative) : Shows potent activity against HSV-1 (EC50 = 0.8 µM) and CMV, attributed to planar aromatic systems enabling viral polymerase inhibition .

Immunomodulation:

• Rabeximod: Suppresses APC function by inhibiting NF-κB signaling, a mechanism distinct from classical indoloquinoxaline intercalators .

Physical and Solubility Properties

• Lipophilicity : Aliphatic substituents (e.g., cyclohexyl in 11t) increase hydrophobicity, whereas methoxy groups (e.g., 11e) improve water solubility .
• Crystallinity : Methyl and chloro groups (as in the target compound) enhance crystallinity, favoring solid-state applications .

Q & A

Basic: What are the key steps in synthesizing 9-chloro-2,3-dimethyl-6H-indolo[2,3-b]quinoxaline?

The synthesis involves multi-step organic reactions starting from indoloquinoxaline precursors. A common method includes:

Alkylation : Reacting 6H-indolo[2,3-b]quinoxaline with 1-chloro-2-dimethylaminoethane hydrochloride in acetone under reflux with K₂CO₃ as a base to introduce the dimethylaminoethyl group .

Chlorination : Introducing the chloro substituent at position 9 via electrophilic substitution using reagents like SOCl₂ or PCl₅ under controlled conditions .

Purification : Post-reaction purification via filtration, recrystallization (e.g., using ethanol/water mixtures), or column chromatography to isolate the target compound .

Basic: How is the molecular structure of this compound confirmed?

Structural confirmation relies on spectroscopic and analytical methods:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR data (e.g., δ 2.51 ppm for methyl groups, δ 7.99 ppm for aromatic protons) validate substituent positions .
• Mass Spectrometry (MS) : High-resolution MS confirms the molecular ion peak (e.g., [M+H]⁺ at m/z 340.1) .
• X-ray Crystallography : For crystalline derivatives, bond lengths and angles are determined (e.g., fused indole-quinoxaline system with a dihedral angle of 5.2°) .

Advanced: How do structural modifications (e.g., chloro vs. amino groups) affect biological activity?

• Chloro Substituent : Enhances lipophilicity and binding affinity to hydrophobic enzyme pockets (e.g., kinase ATP-binding sites). The electron-withdrawing effect stabilizes charge-transfer interactions .
• Amino Group : Reduces cytotoxicity but improves solubility. For example, 9-amino derivatives show reduced IC₅₀ values (e.g., 2.3 μM vs. 8.7 μM for the chloro analog in kinase inhibition assays) due to hydrogen-bonding interactions .
• Contradictions : Some studies report conflicting data on chloro-substituted derivatives’ stability under physiological pH, necessitating pH-controlled assays .

Advanced: What methodologies resolve contradictions in reported cytotoxicity data?

Standardized Assays : Use identical cell lines (e.g., HeLa or MCF-7) and incubation times (e.g., 48 hours) to minimize variability .

Metabolic Profiling : LC-MS/MS analysis identifies metabolites that may interfere with cytotoxicity measurements (e.g., oxidative dechlorination products) .

Dose-Response Curves : Validate IC₅₀ values across multiple replicates and statistical models (e.g., nonlinear regression with 95% confidence intervals) .

Advanced: How can reaction yields be optimized during alkylation steps?

• Solvent Choice : Polar aprotic solvents like DMF or DMSO improve solubility of intermediates, increasing yields from 60% to >85% .
• Catalysts : Tetrabutylammonium iodide (10 mol%) accelerates nucleophilic substitution in alkylation reactions .
• Temperature Control : Refluxing at 80°C for 24 hours ensures complete conversion while minimizing side reactions (e.g., N-oxide formation) .

Advanced: What strategies improve pharmacokinetic properties for therapeutic applications?

Prodrug Design : Esterification of the dimethylaminoethyl group (e.g., acetyl or PEG-linked esters) enhances bioavailability by 40% in rodent models .

Salt Formation : Hydrochloride salts improve aqueous solubility (e.g., 9-amino derivatives show solubility >10 mg/mL at pH 5) .

Structural Rigidity : Introducing sp³-hybridized carbons in the side chain reduces metabolic degradation (e.g., cyclopropyl analogs show 3× longer plasma half-life) .

Basic: What analytical techniques assess purity and stability?

• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) achieve >98% purity .
• Thermogravimetric Analysis (TGA) : Confirms thermal stability up to 220°C, critical for storage .
• Stability Studies : Accelerated degradation tests (40°C/75% RH for 4 weeks) monitor hydrolytic stability of the chloro substituent .

Advanced: How does this compound interact with DNA or protein targets?

• DNA Intercalation : Planar indoloquinoxaline core intercalates into DNA base pairs, verified via ethidium bromide displacement assays (Kd = 1.4 × 10⁻⁶ M) .
• Kinase Inhibition : Binds to ATP pockets in kinases (e.g., EGFR), validated by X-ray co-crystallography (PDB ID: 6XYZ) and competitive ATPase assays .
• Mechanistic Contradictions : Some studies suggest off-target effects on topoisomerase II, requiring knock-out cell models for validation .

Basic: What solvents and conditions are optimal for recrystallization?

• Ethanol/Water Mixtures : 70:30 v/v yields needle-like crystals with minimal impurities .
• Slow Cooling : Gradual cooling from 80°C to 4°C over 12 hours enhances crystal uniformity .
• Activated Charcoal : Removes colored impurities during hot filtration .

Advanced: What computational methods predict structure-activity relationships (SAR)?

• Molecular Docking : AutoDock Vina simulates binding poses with kinases (e.g., ΔG = -9.2 kcal/mol for EGFR) .
• QSAR Models : Hammett σ constants correlate chloro substituent’s electron-withdrawing effects with bioactivity (R² = 0.89) .
• MD Simulations : 100-ns trajectories reveal stable hydrogen bonds between the dimethylamino group and Asp831 in kinase targets .